Cas no 866142-66-7 (2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 866142-66-7
• CID: 4662855
• Update Time: 2025-06-13

2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 1-(4-FLUOROBENZYL)-5-METHYL-1H-PYRROLE-2,4-DICARBOXYLATE
• 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate

Research Briefing on 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate (CAS: 866142-66-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate (CAS: 866142-66-7). This pyrrole derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further investigation.

The compound's structural features, including the fluorophenyl and dimethyl ester groups, contribute to its unique chemical reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and reaction conditions have been reported, enhancing the scalability of its production for preclinical studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of key biological targets. In vitro studies demonstrate its activity against specific enzyme systems, with preliminary data suggesting inhibitory effects on pathways relevant to inflammatory and oncological diseases. Mechanistic studies utilizing X-ray crystallography and molecular docking have provided insights into its binding interactions, offering a foundation for structure-activity relationship (SAR) optimization.

Recent preclinical investigations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight both challenges and opportunities in its development, such as improving bioavailability and reducing metabolic instability. Collaborative efforts between academic and industrial researchers are underway to address these issues through targeted chemical modifications.

In conclusion, 2,4-dimethyl 1-[(4-fluorophenyl)methyl]-5-methyl-1H-pyrrole-2,4-dicarboxylate represents a compelling case study in modern drug discovery. Its multifaceted chemical and biological properties underscore the importance of interdisciplinary research in advancing therapeutic candidates. Future directions may include expanded toxicology studies, formulation development, and exploration of combination therapies to maximize its therapeutic potential.